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Compound of Interest

Compound Name: (-)-Fustin

CAS No.: 17654-28-3

Cat. No.: B12770380

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
(-)-Fustin, a dihydroflavonol found in various plant species, has garnered significant interest

within the scientific community for its potential therapeutic applications. This technical guide

provides a comprehensive overview of the core physicochemical properties of (-)-Fustin,

offering valuable data for researchers, scientists, and drug development professionals. The

document details the compound's structural and chemical identifiers, presents key physical

properties in a structured format, and outlines general experimental protocols for their

determination. Furthermore, it explores the known signaling pathways influenced by Fustin,

providing visual representations to facilitate a deeper understanding of its mechanisms of

action at a molecular level.

Chemical and Structural Identity
(-)-Fustin, also known as (-)-Dihydrofisetin, is a flavonoid belonging to the flavanonol subclass.

Its chemical structure and identity are fundamental to understanding its biological activity and

physicochemical behavior.
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Identifier Value

IUPAC Name
(2S,3S)-2-(3,4-dihydroxyphenyl)-3,7-dihydroxy-

2,3-dihydrochromen-4-one

Molecular Formula C₁₅H₁₂O₆

Molecular Weight 288.25 g/mol

CAS Number 17654-28-3

ChEBI ID CHEBI:228235

PubChem CID 12310641

SMILES
C1=CC(=C(C=C1[C@H]2--INVALID-LINK--

O)O)O

Physicochemical Data
The physicochemical properties of (-)-Fustin are crucial for its handling, formulation, and

pharmacokinetic profiling. The following table summarizes the key quantitative data available

for (-)-Fustin and its racemic form, (±)-Fustin.

Property Value Form

Melting Point 216-218 °C[1] (-)-Form

226-228 °C[1][2][3] (±)-Form

logP (calculated) 1.3[4][5] N/A

Topological Polar Surface Area 107 Å²[4][5] N/A

Hydrogen Bond Donors 4 N/A

Hydrogen Bond Acceptors 6 N/A

Rotatable Bond Count 1 N/A

Solubility

Soluble in Acetone,

Chloroform, Dichloromethane,

DMSO, Ethyl Acetate[6][7]

(±)-Form
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Experimental Protocols
The accurate determination of physicochemical properties relies on standardized experimental

procedures. The following sections outline general protocols applicable to the analysis of

flavonoids like (-)-Fustin.

Melting Point Determination
The melting point of a solid crystalline substance is a key indicator of its purity. The capillary

method is a widely used and straightforward technique.

Principle: A small, finely powdered sample is packed into a capillary tube and heated at a

controlled rate. The temperature at which the substance transitions from a solid to a liquid is

recorded as the melting point, often expressed as a range from the onset of melting to

complete liquefaction.[8][9]

General Protocol:

Sample Preparation: Ensure the (-)-Fustin sample is completely dry and finely powdered.

Capillary Loading: Introduce the powdered sample into a capillary tube, ensuring a packing

height of 2-3 mm.

Heating: Place the capillary tube in a melting point apparatus. Heat rapidly to a temperature

approximately 15-20°C below the expected melting point.

Observation: Decrease the heating rate to 1-2°C per minute.

Data Recording: Record the temperature at which the first liquid appears and the

temperature at which the entire sample becomes liquid. This range is the melting point.

Solubility Determination
Understanding the solubility of (-)-Fustin in various solvents is critical for its extraction,

purification, and formulation.

Principle: A standardized amount of the solute is added to a known volume of a solvent. The

mixture is agitated until equilibrium is reached, and the concentration of the dissolved solute is
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then determined.

General Protocol:

Sample Preparation: Weigh a precise amount of (-)-Fustin.

Dissolution: Add the sample to a known volume of the desired solvent (e.g., water, ethanol,

DMSO) in a sealed container.

Equilibration: Agitate the mixture at a constant temperature (e.g., 25°C or 37°C) for a

sufficient period to reach equilibrium (typically 24-48 hours).

Separation: Separate the undissolved solid from the solution by centrifugation or filtration.

Quantification: Determine the concentration of (-)-Fustin in the supernatant/filtrate using a

suitable analytical method, such as UV-Vis spectroscopy or HPLC.

Spectroscopic Analysis
Spectroscopic techniques provide valuable information about the chemical structure and purity

of (-)-Fustin.

UV-Vis spectroscopy is used to identify chromophores within a molecule and can be used for

quantitative analysis. Flavonoids typically exhibit two main absorption bands in the UV-Vis

spectrum.

General Protocol:

Sample Preparation: Prepare a dilute solution of (-)-Fustin in a suitable UV-transparent

solvent (e.g., ethanol or methanol).

Blank Measurement: Record the spectrum of the pure solvent to use as a baseline.

Sample Measurement: Record the UV-Vis spectrum of the (-)-Fustin solution over a relevant

wavelength range (typically 200-500 nm).

Data Analysis: Identify the wavelengths of maximum absorbance (λmax). The absorbance

values can be used for quantitative analysis using the Beer-Lambert law.
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NMR spectroscopy provides detailed information about the carbon-hydrogen framework of a

molecule. ¹H and ¹³C NMR are standard techniques for structural elucidation.

General Protocol:

Sample Preparation: Dissolve an appropriate amount of (-)-Fustin (typically 5-25 mg for ¹H

NMR, 50-100 mg for ¹³C NMR) in a deuterated solvent (e.g., DMSO-d₆, CDCl₃).[10]

Data Acquisition: Acquire the ¹H and ¹³C NMR spectra using a high-field NMR spectrometer.

Data Processing: Process the raw data (Fourier transformation, phasing, and baseline

correction).

Spectral Interpretation: Analyze the chemical shifts, integration (for ¹H NMR), and coupling

patterns to elucidate the structure of (-)-Fustin.

FT-IR spectroscopy is used to identify the functional groups present in a molecule by

measuring the absorption of infrared radiation.

General Protocol:

Sample Preparation: Prepare the (-)-Fustin sample, typically as a KBr pellet or by using an

Attenuated Total Reflectance (ATR) accessory. For the KBr pellet method, a small amount of

the sample is ground with dry KBr and pressed into a thin, transparent disk. For ATR, the

sample is placed directly on the crystal.

Background Spectrum: Record a background spectrum of the empty sample holder or ATR

crystal.

Sample Spectrum: Record the FT-IR spectrum of the sample.

Data Analysis: Identify the characteristic absorption bands corresponding to the functional

groups present in the (-)-Fustin molecule (e.g., O-H, C=O, C-O, aromatic C=C).

Signaling Pathways
(-)-Fustin has been shown to modulate several key signaling pathways, highlighting its

potential for therapeutic intervention in various diseases.
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cAMP/PKA Pathway in Melanoma
Fustin has been demonstrated to suppress the growth of melanoma cells through a

cAMP/PKA-dependent mechanism. This pathway involves the regulation of cytoskeletal

structure and cell contractility.
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Caption: Fustin-mediated cAMP/PKA signaling in melanoma.

Hypothetical Interaction with the Amyloid Beta (Aβ)
Cascade
While the direct molecular target of (-)-Fustin in the amyloid beta cascade has not been fully

elucidated, its known neuroprotective effects suggest a potential modulatory role. The following

diagram illustrates the general amyloidogenic pathway, a likely target for inhibitors like (-)-
Fustin.
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Caption: Hypothetical targets of (-)-Fustin in the Aβ cascade.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b12770380/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-the-physicochemical-properties-of-fustin
https://www.benchchem.com/product/b12770380/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-physicochemical-properties-of-fustin
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12770380?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Potential Modulation of Cholinergic Signaling
Given the role of acetylcholinesterase (AChE) in neurodegenerative diseases and the known

inhibitory effects of some flavonoids on this enzyme, (-)-Fustin may exert its neuroprotective

effects through the cholinergic system. The following diagram illustrates the basic mechanism

of AChE and its potential inhibition.
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Caption: Potential inhibition of AChE by (-)-Fustin.

Conclusion
This technical guide consolidates the currently available physicochemical data for (-)-Fustin
and provides a framework for its further experimental investigation. The presented signaling

pathways offer insights into its potential mechanisms of action, highlighting areas for future

research. A more detailed elucidation of its spectral properties and its precise molecular

interactions within biological systems will be crucial for the continued development of (-)-Fustin
as a potential therapeutic agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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